[4-(Benzenesulfonylmethyl)phenyl]methanol

• Molecular Formula: C14H14O3S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: [4-(benzenesulfonylmethyl)phenyl]methanol
• InChI: InChI=1S/C14H14O3S/c15-10-12-6-8-13(9-7-12)11-18(16,17)14-4-2-1-3-5-14/h1-9,15H,10-11H2
• InChI Key: SJAKCNSMQYKSLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC2=CC=C(C=C2)CO

Description

[4-(Benzenesulfonylmethyl)phenyl]methanol is a useful research compound. Its molecular formula is C14H14O3S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the compound (2.3 g, 7.92 mmol) from the process (10-2) in CH2Cl2 (50 mL) at −78° C. was added slowly DIBAL-H (1 M in toluene, 16.6 mL, 16.63 mmol), and the mixture was stirred at room temperature for 2 hours. The reaction mixture was cooled to 0° C., and to it an aqueous NH4Cl solution (250 mL) was added slowly. The mixture was extracted with 10% MeOH in CH2Cl2 (1.5 L), and the organic layer was dried (MgSO4) and evaporated under reduced pressure. The crude product was crystallized from MeOH/CH2Cl2/ether to afford the titled compound (1.66 g, 80%) as white solid.